Cas no 106119-76-0 (4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one)
106119-76-0 structure
Product Name:4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one
CAS No:106119-76-0
MF:C9H6N4O2S
MW:234.23453950882
CID:1174642
PubChem ID:11345331
Update Time:2025-04-20
4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one
- 4-nitroso-6-phenyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
- CTK0G3846
- 1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-nitroso-6-phenyl-3-thioxo-
- 4-nitroso-3-thio-6-phenyl-1,2,4-triazine-5-one
- ACMC-20m9o5
- 3-thio-4-nitroso-6-phenyl-1,2,4-triazin-5-one
- 4-Nitroso-6-phenyl-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-5-one
- 4-nitroso-3-thioxo-6-phenyl-1,2,4-triazin-5(2H)-one
- 4-nitroso-6-phenyl-1,2,4-triazine-3(2H)-thion-5(4H)-one
- 4-nitroso-6-phenyl-1,2,4-triazine-3(2H)-thione-5-one
- 4-nitroso-6-phenyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one; CTK0G3846; 1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-nitroso-6-phenyl-3-thioxo-; 4-nitroso-3-thio-6-phenyl-1,2,4-triazine-5-one; ACMC-20m9o5; 3-thio-4-nitroso-6-phenyl-1,2,4-triazin-5-one; 4-Nitroso-6-phenyl-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-5-one; 4-nitroso-3-thioxo-6-phenyl-1,2,4-triazin-5(2H)-one; 4-nitroso-6-phenyl-1,2,4-triazine-3(2H)-thion-5(4H)-one; 4-nitroso-6
- 4-nitroso-3-thio-6-phenyl-1,2,4-triazin-5-one
- DTXSID30463043
- 106119-76-0
-
- Inchi: 1S/C9H6N4O2S/c14-8-7(6-4-2-1-3-5-6)10-11-9(16)13(8)12-15/h1-5H,(H,11,16)
- InChI Key: IYILIMWLFKVXDF-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C(N1N=O)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 234.02128
- Monoisotopic Mass: 234.02114662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 74.13
- LogP: 1.12350
4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
106119-76-0 (4-nitroso-6-phenyl-3-sulfanylidene-2h-1,2,4-triazin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk